Cas no 1564606-02-5 (3-[1-(difluoromethyl)-1H-1,2,4-triazol-3-yl]aniline)

• Product Name: 3-[1-(difluoromethyl)-1H-1,2,4-triazol-3-yl]aniline
• CAS No: 1564606-02-5
• MF: C₉H₈F₂N₄
• MW: 210.183427810669
• CID: 6135015
• PubChem ID: 104181653
• Update Time: 2025-11-01

3-[1-(difluoromethyl)-1H-1,2,4-triazol-3-yl]aniline Chemical and Physical Properties

Names and Identifiers

• 1564606-02-5
• 3-[1-(difluoromethyl)-1H-1,2,4-triazol-3-yl]aniline
• EN300-804292

• Inchi： 1S/C9H8F2N4/c10-9(11)15-5-13-8(14-15)6-2-1-3-7(12)4-6/h1-5,9H,12H2
• InChI Key： LSQOVUXSZATANV-UHFFFAOYSA-N
• SMILES： FC(N1C=NC(C2C=CC=C(C=2)N)=N1)F

Computed Properties

• Exact Mass: 210.07170260g/mol
• Monoisotopic Mass: 210.07170260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-[1-(difluoromethyl)-1H-1,2,4-triazol-3-yl]aniline

Professional Introduction to Compound with CAS No. 1564606-02-5 and Product Name: 3-[1-(difluoromethyl)-1H-1,2,4-triazol-3-yl]aniline

Compound with the CAS number 1564606-02-5 and the product name 3-[1-(difluoromethyl)-1H-1,2,4-triazol-3-yl]aniline represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a difluoromethyl group and a triazole moiety in its molecular framework imparts distinct reactivity and binding capabilities, making it a valuable candidate for further exploration.

The difluoromethyl group is a well-documented pharmacophore that enhances the metabolic stability and lipophilicity of molecules, thereby improving their bioavailability. This feature is particularly crucial in drug design, as it can significantly influence the pharmacokinetic profile of a compound. In contrast, the triazole ring is known for its versatility in medicinal chemistry, often serving as a key structural element in bioactive molecules. Its ability to participate in hydrogen bonding and metal coordination further expands its utility in drug development.

Recent studies have highlighted the importance of triazole-containing compounds in the development of novel therapeutic agents. These studies have demonstrated that triazoles can act as effective scaffolds for designing molecules with enhanced binding affinity and selectivity. For instance, derivatives of 3-[1-(difluoromethyl)-1H-1,2,4-triazol-3-yl]aniline have shown promising activity against various biological targets, including enzymes and receptors involved in inflammatory and infectious diseases. The combination of the difluoromethyl group and the triazole moiety in this compound suggests that it may exhibit multiple modes of action, further increasing its therapeutic potential.

The structural features of 3-[1-(difluoromethyl)-1H-1,2,4-triazol-3-yl]aniline also make it an attractive candidate for further derivatization. By modifying the substituents on the triazole ring or introducing additional functional groups, researchers can fine-tune the properties of the compound to optimize its biological activity. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are essential for identifying lead compounds.

In addition to its potential therapeutic applications, 3-[1-(difluoromethyl)-1H-1,2,4-triazol-3-yl]aniline may also find utility in other areas of chemical research. For example, its unique electronic properties could make it suitable for use as a ligand in coordination chemistry or as a building block for synthesizing more complex organic molecules. The compound's ability to participate in various chemical reactions further underscores its versatility and broad applicability.

The synthesis of 3-[1-(difluoromethyl)-1H-1,2,4-triazol-3-yl]aniline presents an interesting challenge due to the complexity of its molecular structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such compounds with high purity and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been particularly useful in constructing the triazole ring and introducing the difluoromethyl group. These methods not only enhance efficiency but also allow for greater control over reaction outcomes.

The pharmacological evaluation of 3-[1-(difluoromethyl)-1H-1,2,4-triazol-3-yl]aniline has been ongoing in several research laboratories. Preliminary studies have revealed that this compound exhibits significant activity against certain disease-related targets. For example, it has shown inhibitory effects on enzymes involved in inflammation pathways, suggesting potential applications in treating chronic inflammatory conditions. Furthermore, its interaction with specific receptors has been explored as a possible mechanism for modulating immune responses.

The safety profile of 3-[1-(difluoromethyl)-1H-1,2,4-triazol-3-yl]aniline is another critical aspect that has been investigated. Toxicological studies have been conducted to assess its acute and chronic toxicity levels. These studies have provided valuable insights into the compound's safety margins and potential side effects. While no significant toxicities were observed at moderate doses, further research is needed to fully understand its long-term effects.

Future directions for research on 3-[1-(difluoromethyl)-1H-1,2,4-triazol-3-yl]aniline include exploring its mechanisms of action at a molecular level. Understanding how this compound interacts with biological targets can provide critical information for optimizing its therapeutic efficacy. Additionally, investigating its potential synergies with other drugs may uncover novel treatment strategies for complex diseases.

The broader implications of this research are significant for both academia and industry. The development of new pharmaceuticals relies heavily on discovering innovative molecules with unique properties like those found in 3-[1-(difluoromethyl)-1H-1,2,4-triazol-3-yl]aniline*. By leveraging cutting-edge synthetic techniques and pharmacological evaluations, researchers can accelerate the discovery process and bring new treatments to patients more quickly.